Cas no 5931-51-1 (Tridecane, 1-(methylsulfinyl)-)

• Product Name: Tridecane, 1-(methylsulfinyl)-
• CAS No: 5931-51-1
• MF: C₁₄H₃₀OS
• MW: 246.45240354538
• CID: 339126
• PubChem ID: 11322578
• Update Time: 2025-04-19

Tridecane, 1-(methylsulfinyl)- Chemical and Physical Properties

Names and Identifiers

• Tridecane, 1-(methylsulfinyl)-
• 1-methylsulfinyltridecane
• SCHEMBL7864589
• 5931-51-1
• DTXSID70462353

• Inchi： 1S/C14H30OS/c1-3-4-5-6-7-8-9-10-11-12-13-14-16(2)15/h3-14H2,1-2H3
• InChI Key： OJAUIBMFJFLOOJ-UHFFFAOYSA-N
• SMILES： S(C)(CCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 246.2019
• Monoisotopic Mass: 246.20173675g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 12
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 36.3Ų

Experimental Properties

• PSA: 17.07